Cas no 860344-87-2 (Benzoic acid, 4-(1-oxopropyl)-, ethyl ester)

Benzoic acid, 4-(1-oxopropyl)-, ethyl ester Properties

Names and Identifiers

• Benzoic acid, 4-(1-oxopropyl)-, ethyl ester
• ethyl 4-propanoylbenzoate
• ETHYL 4-PROPIONYLBENZOATE
• SCHEMBL1472850
• 860344-87-2
• AKOS016023026
• ETHYL4-PROPIONYLBENZOATE
• MFCD02261279
• DTXSID70645684
• MOQVUOSKSFFWLM-UHFFFAOYSA-N
• 4-Propionyl-benzoic acid ethyl ester
• +Expand

• MDL： MFCD02261279
• InChIKey： MOQVUOSKSFFWLM-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H14O3/c1-3-11(13)9-5-7-10(8-6-9)12(14)15-4-2/h5-8H,3-4H2,1-2H3
• SMILES： CCC(=O)C1=CC=C(C=C1)C(=O)OCC

Computed Properties

• Exact Mass: 206.09400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 206.094294304g/mol
• Heavy Atom Count: 15
• Complexity: 227
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• LogP: 2.45600
• PSA: 43.37000
• Refractive Index: 1.509
• Boiling Point: 324.6°C at 760 mmHg
• Flash Point: 142.1°C
• Density: 1.074

Benzoic acid, 4-(1-oxopropyl)-, ethyl ester Security Information

Benzoic acid, 4-(1-oxopropyl)-, ethyl ester Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%